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Compound of Interest

Compound Name: GC583

Cat. No.: B1192733 Get Quote

Note: Initial searches for the compound "GC583" did not yield any specific information on its

antiviral activity. However, a compound with a similar nomenclature, "GC-376," is a well-

documented broad-spectrum antiviral agent, particularly against coronaviruses. It is highly

probable that the query intended to refer to GC-376. The following application notes and

protocols are based on the available scientific literature for GC-376.

Introduction
GC-376 is a potent inhibitor of the main protease (Mpro), an enzyme essential for the

replication of many viruses, including coronaviruses.[1][2] By targeting Mpro, GC-376

effectively blocks the viral replication cycle.[2] This document provides a summary of the

antiviral activity of GC-376 in various cell lines, detailed experimental protocols for its

evaluation, and diagrams illustrating its mechanism of action and experimental workflows.

Data Presentation: Antiviral Activity and Cytotoxicity
of GC-376
The antiviral efficacy of GC-376 has been evaluated in several cell lines against a range of

coronaviruses. The tables below summarize the 50% effective concentration (EC50) and 50%

cytotoxic concentration (CC50) values.
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Virus Cell Line EC50 (µM) CC50 (µM)
Selectivity
Index (SI =
CC50/EC50)

Reference

SARS-CoV-2 Caco-2 0.45 ± 0.05 >100 >222 [2]

SARS-CoV-2 Vero E6 0.16 ± 0.03 >100 >625 [2]

MERS-CoV Vero E6 0.12 ± 0.02 >100 >833 [2]

HCoV-OC43 HCT-8 0.084 ± 0.01 >100 >1190 [2]

HCoV-229E MRC-5 3.37 ± 0.41 >100 >29.6 [2]

HCoV-NL63 LLC-MK2 0.099 ± 0.01 >100 >1010 [2]

Mechanism of Action
GC-376 is a prodrug that is converted to its active form, a dipeptide-based protease inhibitor,

within the cell. The active form of GC-376 targets and covalently binds to the catalytic cysteine

residue in the active site of the viral main protease (Mpro). This binding inactivates the enzyme,

preventing it from cleaving the viral polyproteins into functional proteins required for viral

replication.[2] In some cell types, such as Vero cells, GC-376 has a dual mechanism of action,

inhibiting both the viral Mpro and the host cell's cathepsin L, which is involved in viral entry.[1]
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Antiviral Activity Assay Workflow

Seed cells in 96-well plate Infect cells with virus

Prepare serial dilutions of GC-376

Add GC-376 dilutions to wells Incubate for 3-5 days Quantify cell viability (CPE) Calculate EC50

CPE Assay Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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